D-Glucose-3-phosphatedisodiumsalt
Description
D-3-Phosphoglyceric acid disodium salt (CAS: 80731-10-8) is a sodium salt derivative of D-3-phosphoglyceric acid, a critical intermediate in glycolysis and the Calvin cycle. Its molecular formula is C₃H₅Na₂O₇P, with a molecular weight of 230.02 g/mol. The compound features a phosphate group esterified to the third carbon of glyceric acid, conferring unique biochemical reactivity. Synonyms include D(-)-3-Phosphoglyceric acid disodium salt and D-Glycerate 3-phosphate disodium salt .
Properties
Molecular Formula |
C6H11Na2O9P |
|---|---|
Molecular Weight |
304.1 g/mol |
IUPAC Name |
disodium;[(2R,3S,4R,5R)-2,4,5,6-tetrahydroxy-1-oxohexan-3-yl] phosphate |
InChI |
InChI=1S/C6H13O9P.2Na/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14;;/h2-7,9-11H,1H2,(H2,12,13,14);;/q;2*+1/p-2/t3-,4+,5-,6-;;/m1../s1 |
InChI Key |
ILDSAJAFBVBPLZ-MGXNYLRYSA-L |
Isomeric SMILES |
C([C@H]([C@H]([C@@H]([C@H](C=O)O)OP(=O)([O-])[O-])O)O)O.[Na+].[Na+] |
Canonical SMILES |
C(C(C(C(C(C=O)O)OP(=O)([O-])[O-])O)O)O.[Na+].[Na+] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with D-Glucose-3-Sulfate Sodium Salt
D-Glucose-3-sulfate sodium salt (CAS: 89830-83-1) differs structurally and functionally from D-3-phosphoglyceric acid disodium salt:
- Molecular Structure :
- D-3-Phosphoglyceric acid: A 3-carbon backbone with a phosphate group (C₃H₅O₇P).
- D-Glucose-3-sulfate: A 6-carbon glucose derivative with a sulfate group (C₆H₁₁O₉S).
- Functional Groups :
- Physicochemical Properties: Molecular Weight: D-3-phosphoglycerate (230.02 g/mol) is lighter than glucose-3-sulfate (282.20 g/mol). Hydrogen Bonding: Glucose-3-sulfate has 4 hydrogen bond donors and 9 acceptors, compared to 5 donors and 7 acceptors in D-3-phosphoglycerate, impacting solubility and crystal lattice stability .
Table 1: Key Comparative Data
Comparison with D-Glyceric Acid Calcium Dihydrate
D-Glyceric acid calcium dihydrate (CAS: 6000-41-5) shares a 3-carbon backbone with D-3-phosphoglycerate but lacks the phosphate group. Instead, it has a calcium counterion and two water molecules in its crystal lattice. Key differences include:
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